Cas no 86379-22-8 (Phenyl 4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzoate)

• Product Name: Phenyl 4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzoate
• CAS No: 86379-22-8
• MF: C₂₀H₁₄N₄O₃
• MW: 358.350163936615
• CID: 2809273
• PubChem ID: 13050161
• Update Time: 2025-04-21

Phenyl 4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzoate Chemical and Physical Properties

Names and Identifiers

• 86379-22-8
• DTXSID40516498
• Phenyl 4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzoate

• Inchi： 1S/C20H14N4O3/c25-19(26-17-9-5-2-6-10-17)15-11-13-18(14-12-15)27-20-21-22-23-24(20)16-7-3-1-4-8-16/h1-14H
• InChI Key： BZRRBSJKEDUUJD-UHFFFAOYSA-N
• SMILES： O(C1=NN=NN1C1C=CC=CC=1)C1C=CC(C(=O)OC2C=CC=CC=2)=CC=1

Computed Properties

• Exact Mass: 358.10659032Da
• Monoisotopic Mass: 358.10659032Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 79.1Ų